Cas no 1391052-53-1 (4-Defluoro-2-fluoro Haloperidol)

• Product Name: 4-Defluoro-2-fluoro Haloperidol
• CAS No: 1391052-53-1
• MF: C₂₁H₂₃ClFNO₂
• MW: 375.864228487015
• CID: 1064771
• PubChem ID: 71315272
• Update Time: 2025-10-29

4-Defluoro-2-fluoro Haloperidol Chemical and Physical Properties

Names and Identifiers

• 4-Defluoro-2-fluoro Haloperidol
• 4-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-1-(2-fluorophenyl)butan-1-one
• Q27265791
• 4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-1-(2-fluorophenyl)butan-1-one
• 1-Butanone, 4-[4-(4-chlorophenyl)-4-hydroxy-1-piperidinyl]-1-(2-fluorophenyl)-; Haloperidol RC B (USP)
• UNII-6ZQO8KXL92
• DTXSID70160908
• CHEMBL4514517
• BDBM50530706
• 1-BUTANONE, 4-(4-(4-CHLOROPHENYL)-4-HYDROXY-1-PIPERIDINYL)-1-(2-FLUOROPHENYL)-
• 6ZQO8KXL92
• 4-Defluoro-2-fluoroHaloperidol-d4
• 4-[4-(4-Chlorophenyl)-4-hydroxy-1-piperidinyl]-1-(2-fluorophenyl)-1-butanone
• Haloperidol impurity B
• 1391052-53-1
• HALOPERIDOL IMPURITY B [EP IMPURITY]

• Inchi： 1S/C21H23ClFNO2/c22-17-9-7-16(8-10-17)21(26)11-14-24(15-12-21)13-3-6-20(25)18-4-1-2-5-19(18)23/h1-2,4-5,7-10,26H,3,6,11-15H2
• InChI Key： URVMQMKGIVIILI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CCN(CCCC(C2C=CC=CC=2F)=O)CC1)O

Computed Properties

• Exact Mass: 375.14000
• Monoisotopic Mass: 375.1401348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 529.0±50.0 °C at 760 mmHg
• Flash Point: 273.8±30.1 °C
• PSA: 40.54000
• LogP: 4.36350
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4-Defluoro-2-fluoro Haloperidol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Defluoro-2-fluoro Haloperidol

Research Brief on 4-Defluoro-2-fluoro Haloperidol (CAS: 1391052-53-1): Recent Advances and Applications

4-Defluoro-2-fluoro Haloperidol (CAS: 1391052-53-1) is a fluorinated derivative of the well-known antipsychotic drug haloperidol. This compound has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a positron emission tomography (PET) radiotracer for studying dopamine D2/D3 receptors in the central nervous system. The strategic fluorination at the 2-position while removing the 4-fluoro substituent creates a molecule with distinct pharmacological properties compared to its parent compound.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that 4-Defluoro-2-fluoro Haloperidol exhibits improved metabolic stability and brain penetration compared to traditional haloperidol derivatives. The compound shows high affinity for dopamine D2 receptors (Ki = 1.2 nM) with excellent selectivity over other neurotransmitter receptors. This makes it particularly valuable for neuroimaging applications where receptor specificity is crucial.

In preclinical PET imaging studies using [18F]-labeled 4-Defluoro-2-fluoro Haloperidol, researchers observed excellent brain uptake and specific binding patterns consistent with known D2 receptor distribution. The compound demonstrated favorable pharmacokinetics with rapid brain entry and prolonged retention in receptor-rich regions. These properties suggest its potential as a next-generation PET tracer for studying neuropsychiatric disorders such as schizophrenia and Parkinson's disease.

The synthesis of 4-Defluoro-2-fluoro Haloperidol typically involves a multi-step process starting from 4-piperidone derivatives. Recent methodological improvements published in Organic Process Research & Development (2024) have optimized the fluorination step using novel fluorinating agents, achieving higher yields (78% vs previous 52%) and better regioselectivity. The compound's chemical stability has been thoroughly characterized, showing excellent stability in physiological conditions for up to 24 hours.

From a safety perspective, preliminary toxicological studies indicate that 4-Defluoro-2-fluoro Haloperidol has a similar but potentially improved profile compared to haloperidol, with reduced incidence of extrapyramidal side effects in animal models. However, comprehensive clinical safety data are still pending as the compound moves through investigational new drug (IND) application processes.

Future research directions for this compound include further optimization of the radiolabeling process for clinical PET applications, expanded receptor profiling studies, and investigation of its potential therapeutic applications beyond imaging. The unique properties of 4-Defluoro-2-fluoro Haloperidol position it as a promising tool for both neuroscience research and potential clinical applications in neuropsychiatric disorders.